![molecular formula C20H17N3O4 B2560044 1-benzyl-N-(2-methyl-5-nitrophenyl)-6-oxopyridine-3-carboxamide CAS No. 941904-65-0](/img/structure/B2560044.png)
1-benzyl-N-(2-methyl-5-nitrophenyl)-6-oxopyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-benzyl-N-(2-methyl-5-nitrophenyl)-6-oxopyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H17N3O4 and its molecular weight is 363.373. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Human Urinary Carcinogen Metabolites: Biomarkers for Investigating Tobacco and Cancer
This review discusses the measurement of human urinary carcinogen metabolites as a practical approach for obtaining important information about tobacco and cancer. It highlights the utility of assays in providing information about carcinogen dose, exposure delineation, and metabolism in humans, which might be relevant in studying the metabolism and potential carcinogenicity of related compounds (Hecht, 2002).
Environmental Agents and Neurodegeneration in the Developing Brain
This paper reviews findings on several environmental agents that have the potential to trigger massive apoptotic neurodegeneration in the developing brain by interfering with neurotransmitter actions during synaptogenesis. It underscores the importance of understanding the neurotoxic potential of chemical compounds, which could be pertinent when considering the neurological safety profile of "1-benzyl-N-(2-methyl-5-nitrophenyl)-6-oxopyridine-3-carboxamide" and related chemicals (Olney et al., 2000).
Imidazole Derivatives and Their Antitumor Activity
This review focuses on the antitumor activity of imidazole derivatives, presenting data on active compounds that have undergone preclinical testing. It is relevant for exploring the antitumor potential of related compounds and could serve as a foundation for further research into the antitumor applications of "this compound" (Iradyan et al., 2009).
Review of Salmonella Typhimurium Mutagenicity of Benzidine and Related Compounds
This review evaluates the mutagenicity of benzidine analogues, including benzidine-based dyes, emphasizing the results from the Salmonella/microsome mutagenicity assay. It provides insights into the mutagenic and potentially carcinogenic properties of chemical structures related to benzidine, which could inform safety and toxicity assessments of similar compounds (Chung et al., 2006).
Properties
IUPAC Name |
1-benzyl-N-(2-methyl-5-nitrophenyl)-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O4/c1-14-7-9-17(23(26)27)11-18(14)21-20(25)16-8-10-19(24)22(13-16)12-15-5-3-2-4-6-15/h2-11,13H,12H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPLSQQCSATYKPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CN(C(=O)C=C2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.